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Compound of Interest

Compound Name:
Cholesteryl 9-

anthracenecarboxylate

Cat. No.: B1311831 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. Cholesteryl 9-anthracenecarboxylate, while not classified as a hazardous

substance under the Globally Harmonized System (GHS), requires adherence to established

laboratory waste management protocols.[1] This guide provides essential, step-by-step

procedures for the safe and efficient disposal of this compound.

Pre-Disposal Safety and Handling
Before beginning the disposal process, it is crucial to consult your institution's specific waste

management policies and local regulations, as these guidelines take precedence.[1] Always

handle chemical waste in a designated and well-ventilated area.

Personal Protective Equipment (PPE):

Gloves: Wear standard laboratory gloves (e.g., nitrile) to prevent skin contact.

Eye Protection: Safety glasses or goggles are mandatory to protect from any potential

splashes or airborne particles.

Lab Coat: A standard lab coat should be worn to protect clothing and skin.
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The following table summarizes key quantitative data for Cholesteryl 9-
anthracenecarboxylate.

Property Value

Molecular Formula C42H54O2

Molecular Weight 590.88 g/mol

Melting Point 196-197 °C (lit.)

Appearance White solid

Solubility
Soluble in organic solvents such as DMF.[2]

Insoluble in water.

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for the disposal of non-hazardous solid chemical

waste like Cholesteryl 9-anthracenecarboxylate.

Container Preparation:

If possible, use the original container for disposal.[1]

If the original container is not available, select a clean, dry, and chemically compatible

container with a secure lid.

Ensure the container is free from any residual hazardous chemicals.

Packaging the Waste:

Carefully transfer the solid Cholesteryl 9-anthracenecarboxylate waste into the

prepared container.

Avoid creating dust. If the material is a fine powder, handle it gently to minimize airborne

particles.

Do not mix with any other chemical waste.[1]
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Securely close the container lid.

Labeling the Container:

Clearly label the outer container as "Non-hazardous Waste."

Include the full chemical name: "Cholesteryl 9-anthracenecarboxylate."

It is good practice to also add the date of disposal.

Final Disposal:

Transport the sealed and labeled container to your facility's designated area for non-

hazardous solid waste.

This may be a specific dumpster or collection point for laboratory waste.[1][3]

Do not dispose of this chemical in a standard office or public trash receptacle. Laboratory

personnel should be responsible for moving the waste to the designated disposal location.

[1][3]

Disposal of Empty Containers:

An empty container that previously held Cholesteryl 9-anthracenecarboxylate should be

handled as if it contains residual amounts of the chemical.[1]

If the container is to be disposed of, it should be fully emptied and the label defaced or

removed before placing it in the appropriate laboratory waste stream for non-hazardous

materials.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Cholesteryl 9-
anthracenecarboxylate.
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Step 1: 
 Pre-Disposal Assessment

Wear Appropriate PPE 
 (Gloves, Eye Protection, Lab Coat)

Safety First

Step 2: 
 Prepare a Labeled, 

 Non-Hazardous Waste Container

Step 3: 
 Transfer Waste to Container

Seal the Container Securely

Step 4: 
 Transport to Designated 

 Non-Hazardous Waste Area

End of Process

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Cholesteryl 9-anthracenecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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